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Compound of Interest

Compound Name: parafusin

Cat. No.: B1169784 Get Quote

Note: The term "parafusin" is not found in standard chemical and safety databases. It is

presumed to be a misspelling of "paraffin." This guide provides safety and handling information

for paraffin, a common laboratory substance.

Paraffin, a mixture of hydrocarbon molecules, is utilized in various forms, including wax (solid)

and oil (liquid), within research and drug development settings.[1][2] While generally

considered to have low toxicity, adherence to proper safety protocols is essential to minimize

risks associated with its handling and disposal.[3][4][5][6]

Hazard Identification and Personal Protective
Equipment (PPE)
Paraffin is a combustible substance and may be flammable in its liquid form.[1][3][7] The

primary hazards include skin irritation, and if ingested and aspirated, it can be fatal.[3][6][7]

Therefore, a thorough hazard assessment is crucial for selecting the appropriate PPE.[8][9]

The minimum PPE required when working with paraffin in a laboratory includes a lab coat,

safety glasses, and appropriate gloves.[8][10]
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PPE Category Protection Level
Specific

Recommendations
Rationale

Torso Protection Standard

Lab coats should be

worn and kept

buttoned to protect

clothing and skin from

potential splashes and

contamination.[11][12]

Provides a barrier

against incidental

contact with paraffin.

Hand Protection Chemical Resistance

Disposable nitrile

gloves are suitable for

incidental contact.[8]

For prolonged contact

or handling larger

quantities, heavy-duty

or Silver Shield gloves

may be necessary.[8]

[10]

Protects hands from

skin irritation and

defatting that can be

caused by prolonged

contact with paraffin.

[4]

Eye and Face

Protection

Splash and Impact

Protection

Safety glasses with

side shields are the

minimum requirement.

[8][9] In situations with

a higher risk of

splashing, chemical

splash goggles or a

face shield should be

used.[10][11]

Protects eyes from

splashes of liquid

paraffin, which can

cause irritation.[3]

Inhalation Protection As Needed

Work in a well-

ventilated area.[5][7] If

ventilation is

insufficient or when

heating paraffin, which

can generate vapors,

respiratory protection

may be required.[3][7]

Vapors from heated

paraffin can be

hazardous if inhaled.

[3]
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Footwear Complete Coverage

Closed-toe shoes that

cover the entire foot

are mandatory in

laboratory settings.[9]

[10]

Protects feet from

potential spills and

falling objects.

Operational and Disposal Plans
Experimental Protocols: Safe Handling of Paraffin

Preparation: Before handling paraffin, ensure that the work area is clean and free of ignition

sources, as paraffin can be flammable.[3][7] Confirm that all necessary PPE is available and

in good condition.[9]

Handling:

Always wear the appropriate PPE as outlined in the table above.[9][10]

Handle paraffin in a well-ventilated area to avoid the accumulation of vapors.[5][7]

Avoid direct contact with skin and eyes.[5]

When heating paraffin, use appropriate equipment and monitor the temperature to prevent

overheating and the formation of flammable vapors.[3]

Storage:

Store paraffin in a cool, dry, and well-ventilated area, away from heat, sparks, and open

flames.[3][7]

Keep containers tightly closed when not in use.[3][7]

Store away from oxidizing materials.[7]

Spill Response:

In the event of a spill, immediately alert others in the vicinity.
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For small spills, absorb the material with an inert absorbent material such as sand or

vermiculite.[7]

Place the absorbed material into a labeled container for proper disposal.[7]

For larger spills, contain the spill to prevent it from entering drains or watercourses.[7]

Ventilate the area and ensure that all sources of ignition are removed.[5]

Disposal Plan:

Dispose of paraffin waste in accordance with local, state, and federal regulations.

Contaminated materials, such as used gloves and absorbent materials, should be placed

in a designated hazardous waste container.[7]

Do not dispose of paraffin down the drain.[5]

Visual Guides for Safety Protocols
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PPE Selection Workflow for Handling Paraffin
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Paraffin Spill Occurs

Alert Personnel
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Paraffin Spill Response Procedure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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